Cas no 1805406-90-9 (4-Chloro-2-(difluoromethyl)-3-methoxypyridine-5-sulfonyl chloride)

• Product Name: 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-5-sulfonyl chloride
• CAS No: 1805406-90-9
• MF: C₇H₅Cl₂F₂NO₃S
• MW: 292.087305784225
• CID: 4867746
• Update Time: 2025-06-12

4-Chloro-2-(difluoromethyl)-3-methoxypyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-5-sulfonyl chloride

• Inchi： 1S/C7H5Cl2F2NO3S/c1-15-6-4(8)3(16(9,13)14)2-12-5(6)7(10)11/h2,7H,1H3
• InChI Key： TZLUKNXDNKVTNA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)F)=NC=C1S(=O)(=O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 2.1
• Topological Polar Surface Area: 64.599

Additional information on 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-5-sulfonyl chloride

Comprehensive Overview of 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-5-sulfonyl chloride (CAS No. 1805406-90-9)

The chemical compound 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-5-sulfonyl chloride (CAS No. 1805406-90-9) is a highly specialized intermediate widely used in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a sulfonyl chloride moiety, makes it a valuable building block for synthesizing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its applications in developing novel crop protection agents and drug discovery projects.

In recent years, the demand for fluorinated pyridine derivatives like 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-5-sulfonyl chloride has surged, driven by the growing interest in sustainable agriculture and precision chemistry. The compound's chloro and methoxy substituents enhance its reactivity, enabling selective modifications for targeted applications. This aligns with the broader trend of green chemistry, where efficiency and minimal environmental impact are prioritized.

One of the most common questions about CAS No. 1805406-90-9 revolves around its stability and storage conditions. The compound is typically stored under inert conditions to prevent hydrolysis of the sulfonyl chloride group. Its compatibility with various solvents, such as dichloromethane and acetonitrile, is another frequent topic in academic forums and industrial discussions.

The synthesis of 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-5-sulfonyl chloride involves multi-step processes, including halogenation and sulfonation reactions. Advanced techniques like HPLC purification are often employed to achieve high purity, which is critical for its use in high-throughput screening and medicinal chemistry. This level of detail is particularly relevant to researchers looking for custom synthesis solutions or scale-up methodologies.

From a commercial perspective, CAS No. 1805406-90-9 is often sourced by companies specializing in fine chemicals and contract research organizations (CROs). Its role in developing next-generation pesticides and pharmaceutical intermediates underscores its importance in the supply chain. Market analysts note that the compound's niche applications contribute to its premium pricing and limited availability from select suppliers.

In conclusion, 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-5-sulfonyl chloride represents a critical tool for modern chemical research. Its versatility in heterocyclic chemistry and alignment with industry trends like fluorine incorporation ensure its continued relevance. For those seeking detailed technical data sheets or synthetic protocols, consulting specialized databases or partnering with experienced manufacturers is recommended.